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Compound of Interest

Compound Name: Barium chloride dihydrate

Cat. No.: B8817248 Get Quote

An in-depth technical guide on the solubility of Barium Chloride Dihydrate (BaCl₂·2H₂O) in

water and other solvents, designed for researchers, scientists, and drug development

professionals.

Introduction
Barium chloride dihydrate (BaCl₂·2H₂O) is an inorganic salt that presents as a white

crystalline solid.[1] It is one of the most common water-soluble salts of barium and is utilized in

various industrial and laboratory applications.[2] Its solubility characteristics are crucial for its

use in processes such as the purification of brine solutions, the manufacturing of pigments and

other barium chemicals, and as a reagent in analytical chemistry, particularly for sulfate ion

testing.[1][3] Understanding the solubility of barium chloride dihydrate in aqueous and non-

aqueous systems is fundamental for its effective application, particularly in fields like drug

development where excipient compatibility and formulation are critical. This guide provides a

comprehensive overview of its solubility, detailed experimental protocols for solubility

determination, and visual representations of experimental workflows.

Quantitative Solubility Data
The solubility of barium chloride dihydrate is significantly influenced by the solvent and the

temperature. The following tables summarize the quantitative solubility data in water and other

common solvents.

Table 1: Solubility of Barium Chloride Dihydrate in Water
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Temperature (°C) Solubility (g / 100 mL)

0 31.2[2][4]

20 35.8[2][4]

26 37.5[5]

100 59.4[2][4]

Table 2: Solubility of Barium Chloride Dihydrate in
Various Solvents

Solvent Solubility Notes

Methanol Soluble[2][6]

The monohydrate form can be

obtained by shaking the

dihydrate with methanol.[7][8]

Ethanol Almost Insoluble[2][7]

Acetone Insoluble[2][6]

Ethyl Acetate Insoluble[2]

Hydrochloric Acid Slightly Soluble[2][6]

Nitric Acid Slightly Soluble[2][6]

Experimental Protocols for Solubility Determination
Accurate determination of solubility is essential for many research and development

applications. Below are detailed methodologies for key experiments.

Protocol 1: Isothermal Saturation Method for Solubility
in Water
This method is used to determine the solubility of a substance at a constant temperature.

1. Materials and Equipment:
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Barium chloride dihydrate (analytical grade)
Distilled or deionized water
Constant temperature water bath or incubator
Erlenmeyer flasks with stoppers
Analytical balance
Calibrated thermometer
Magnetic stirrer and stir bars
Syringe filters (e.g., 0.45 µm)
Pipettes and volumetric flasks
Drying oven

2. Procedure:

Preparation: Add an excess amount of barium chloride dihydrate to an Erlenmeyer flask
containing a known volume of distilled water. This ensures that a saturated solution is
formed.
Equilibration: Place the flask in a constant temperature water bath set to the desired
temperature (e.g., 20°C). Stir the mixture vigorously using a magnetic stirrer to facilitate the
dissolution process and reach equilibrium. Allow the solution to equilibrate for a sufficient
period (typically 24-48 hours) to ensure saturation.
Sample Collection: Once equilibrium is reached, turn off the stirrer and allow the excess solid
to settle. Carefully withdraw a known volume of the supernatant using a pipette, ensuring no
solid particles are disturbed.
Filtration: Immediately filter the collected sample using a syringe filter to remove any
undissolved microcrystals.
Analysis: Accurately weigh a clean, dry evaporating dish. Transfer the filtered saturated
solution to the dish and reweigh to determine the mass of the solution.
Evaporation: Place the evaporating dish in a drying oven at a temperature sufficient to
evaporate the water without decomposing the salt (e.g., 110-120°C). Heat until a constant
weight is achieved.[9]
Calculation: The solubility is calculated as the mass of the dried barium chloride residue per
mass or volume of the solvent.

Protocol 2: Gravimetric Analysis of Solubility
This protocol provides a straightforward method for determining solubility by measuring the

mass of solute dissolved in a known mass of solvent.
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1. Materials and Equipment:

Same as Protocol 1
Porcelain dish or watch glass[10]

2. Procedure:

Saturation: Prepare a saturated solution of barium chloride dihydrate at a specific
temperature as described in Protocol 1 (steps 1 and 2).
Sampling: After allowing the excess solid to settle, carefully decant a portion of the clear
saturated solution into a pre-weighed porcelain dish.[10]
Mass Determination: Weigh the dish containing the saturated solution to determine the total
mass.
Evaporation: Gently heat the dish to evaporate the water completely. A drying oven set
above 100°C is suitable.[10]
Final Weighing: After cooling to room temperature in a desiccator, weigh the dish with the dry
barium chloride dihydrate residue.
Calculation:

Mass of solvent = (Mass of dish + solution) - (Mass of dish + dry salt)
Mass of dissolved salt = (Mass of dish + dry salt) - Mass of dish
Solubility ( g/100 g solvent) = (Mass of dissolved salt / Mass of solvent) * 100

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the general workflow for determining the solubility of an

inorganic salt like barium chloride dihydrate.
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Preparation
Add excess BaCl2·2H2O to solvent

Equilibration
Stir at constant temperature (24-48h)

Settling
Allow excess solid to sediment

Sampling & Filtration
Withdraw supernatant and filter (0.45 µm)

Gravimetric Analysis
Weigh sample, evaporate solvent, reweigh residue

Calculation
Determine mass of solute per mass of solvent

Solubility Data

Click to download full resolution via product page

Caption: Experimental workflow for determining solubility.

Logical Relationships of Solubility
This diagram provides a conceptual overview of the relative solubility of barium chloride
dihydrate in different common solvents.
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Caption: Relative solubility of BaCl₂·2H₂O in common solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. Barium chloride - Wikipedia [en.wikipedia.org]

3. Barium chloride dihydrate, 99+% 250 g | Buy Online | Thermo Scientific Chemicals |
Fisher Scientific [fishersci.com]

4. Barium chloride - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]

5. echemi.com [echemi.com]

6. chembk.com [chembk.com]

7. Barium chloride | BaCl2 | CID 25204 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. Barium chloride - Sciencemadness Wiki [sciencemadness.org]

9. Property, preparation and application of barium chloride_Chemicalbook
[chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b8817248?utm_src=pdf-body-img
https://www.benchchem.com/product/b8817248?utm_src=pdf-custom-synthesis
https://www.echemi.com/cms/1417282.html
https://en.wikipedia.org/wiki/Barium_chloride
https://www.fishersci.com/shop/products/barium-chloride-dihydrate-99-thermo-scientific/AAA1290530
https://www.fishersci.com/shop/products/barium-chloride-dihydrate-99-thermo-scientific/AAA1290530
https://simple.wikipedia.org/wiki/Barium_chloride
https://www.echemi.com/products/temppid160628000325-barium-chloride.html
https://www.chembk.com/en/chem/Barium%20chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Barium-chloride
https://www.sciencemadness.org/smwiki/index.php/Barium_chloride
https://www.chemicalbook.com/article/property-preparation-and-application-of-barium-chloride.htm
https://www.chemicalbook.com/article/property-preparation-and-application-of-barium-chloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8817248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. scribd.com [scribd.com]

To cite this document: BenchChem. [Solubility of Barium chloride dihydrate in water and
other solvents.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8817248#solubility-of-barium-chloride-dihydrate-in-
water-and-other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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